2-(3,5-dimethylisoxazol-4-yl)-N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C21H29N5O2/c1-13-18(14(2)28-25-13)12-20(27)24-16-8-10-26(11-9-16)21-17-6-4-5-7-19(17)22-15(3)23-21/h16H,4-12H2,1-3H3,(H,24,27)
• InChI Key: HEMNLVAXJVMLTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC2CCN(CC2)C3=NC(=NC4=C3CCCC4)C
• Molecular Formula: C21H29N5O2
• Molecular Weight: 383.5 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H29N5O2 and its molecular weight is 383.496. The purity is usually 95%.
BenchChem offers high-quality 2-(3,5-dimethylisoxazol-4-yl)-N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,5-dimethylisoxazol-4-yl)-N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Studies demonstrate the synthesis and molecular structure analysis of related compounds, focusing on derivatives of tetrahydro-1H-3-benzazepine and dimethyl 4-cyano-2,3,6,7-tetrahydro-1H-3-benzazonine-5,6-dicarboxylate. These analyses offer insights into the reaction mechanisms and structural properties essential for developing pharmaceuticals and materials with specific functional attributes (Soldatenkov et al., 2013).

Antimicrobial and Anticancer Applications

Research on quinazolinone derivatives, including those with piperazine and piperidine moieties, highlights their potential as α1-adrenoceptor antagonists with promising hypotensive activity. Such compounds have shown efficacy in vivo, underscoring their potential in therapeutic applications, particularly in hypertension management (Abou-Seri et al., 2011).

Another area of application is in antimicrobial and anticancer activity, where derivatives of isothiazolo[5,4-b]pyridine and similar structures have been synthesized and evaluated for their biological activities. These compounds exhibit varied pharmacological profiles, including serotoninergic and analgesic activities, which can be modulated by structural modifications (Malinka et al., 2001).

Molecular Modeling and Drug Design

The synthesis of quinazolinone-arylpiperazine derivatives as α1-adrenoreceptor antagonists, coupled with molecular modeling studies, provides a framework for understanding the mechanism of action of these compounds. This research approach aids in the rational design of novel therapeutic agents targeting specific receptors (Abou-Seri et al., 2011).